Cas no 191090-29-6 ((S)-4-Methyl-5,5-diphenyloxazolidin-2-one)

• Product Name: (S)-4-Methyl-5,5-diphenyloxazolidin-2-one
• CAS No: 191090-29-6
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 115944
• PubChem ID: 24874697
• Update Time: 2025-04-18

(S)-4-Methyl-5,5-diphenyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methyl-5,5-diphenyloxazolidin-2-one
• (4S)-4-methyl-5,5-diphenyl-1,3-oxazolidin-2-one
• (4S)-Methyl-5,5-diphenyloxazolidin-2-one
• 2-Oxazolidinone,4-methyl-5,5-diphenyl-, (4S)-
• (S)-(-)-5,5-DIPHENYL-4-METHYL-2-OXAZOLID
• (S)-(-)-5 5-DIPHENYL-4-METHYL-2-OXAZOLI&
• (S)-5,5-Diphenyl-4-methyl-2-oxazolidinone,99%e.e.
• URUDVMKJOXKZHR-LBPRGKRZSA-N
• (S)-(-)-5,5-Diphenyl-4-methyl-2-oxazolidinone, 97%
• 2-Oxazolidinone,4-methyl-5,5-diphenyl-,(4S)-
• 191090-29-6
• (S)-(-)-5,5-Diphenyl-4-methyl-2-oxazolidinone
• SCHEMBL5872386
• 2-Oxazolidinone, 4-methyl-5,5-diphenyl-, (4S)-
• AS-80650
• AMY37570
• (S)-4-Methyl-5,5-diphenyl-2-oxazolidinone
• (S)-(-)-5 5-DIPHENYL-4-METHYL-2-OXAZOLI
• AKOS015909182
• DTXSID00436946
• G78580

• MDL： MFCD03093550
• Inchi： 1S/C16H15NO2/c1-12-16(19-15(18)17-12,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3,(H,17,18)/t12-/m0/s1
• InChI Key： URUDVMKJOXKZHR-LBPRGKRZSA-N
• SMILES： O1C(N[C@@H](C)C1(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2

Experimental Properties

• Color/Form: Beige solid
• Density: 1.156
• Melting Point: 263-267 °C (lit.)
• Boiling Point: 465°Cat760mmHg
• Flash Point: 235°C
• Refractive Index: 1.575
• PSA: 38.33
• Solubility: Not determined
• Optical Activity: [α]20/D −300°, c = 1 in chloroform

(S)-4-Methyl-5,5-diphenyloxazolidin-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3